molecular formula C13H18BrF2N3 B6245617 rac-3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis CAS No. 2300135-92-4

rac-3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis

Cat. No. B6245617
CAS RN: 2300135-92-4
M. Wt: 334.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis” is a chemical compound with the CAS Number: 2300135-92-4 . It has a molecular weight of 334.21 . The compound is in powder form and is stored at room temperature .


Molecular Structure Analysis

The InChI code for this compound is 1S/C13H18BrF2N3/c1-7-5-19 (6-8 (2)18 (7)3)10-4-9 (15)11 (14)12 (16)13 (10)17/h4,7-8H,5-6,17H2,1-3H3/t7-,8+ . This code provides a standard way to encode the compound’s structure and can be used to generate a 3D model of the molecule.


Physical And Chemical Properties Analysis

As mentioned earlier, this compound is a powder and is stored at room temperature .

Safety and Hazards

The compound has been labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis involves the synthesis of the intermediate 3-bromo-2,4-difluoro-6-nitroaniline, followed by reduction of the nitro group to an amino group, and then coupling with the chiral auxiliary (3R,5S)-3,4,5-trimethylpiperazine to obtain the final product in racemic form.", "Starting Materials": [ "2,4-difluoroaniline", "bromine", "nitric acid", "sodium hydroxide", "hydrogen gas", "palladium on carbon", "(3R,5S)-3,4,5-trimethylpiperazine", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: Synthesis of 3-bromo-2,4-difluoro-6-nitroaniline", "2,4-difluoroaniline is reacted with bromine and nitric acid to obtain 3-bromo-2,4-difluoro-6-nitroaniline.", "Step 2: Reduction of nitro group", "3-bromo-2,4-difluoro-6-nitroaniline is reduced to 3-bromo-2,4-difluoro-6-aminonitrobenzene using hydrogen gas and palladium on carbon as a catalyst.", "Step 3: Coupling with chiral auxiliary", "3-bromo-2,4-difluoro-6-aminonitrobenzene is coupled with (3R,5S)-3,4,5-trimethylpiperazine in the presence of acetic acid and sodium acetate to obtain rac-3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis in racemic form." ] }

CAS RN

2300135-92-4

Molecular Formula

C13H18BrF2N3

Molecular Weight

334.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.